Cas no 65309-79-7 (Cysteine, S-propyl-)

• Product Name: Cysteine, S-propyl-
• CAS No: 65309-79-7
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 519412
• PubChem ID: 125198
• Update Time: 2025-07-15

Cysteine, S-propyl- Chemical and Physical Properties

Names and Identifiers

• Cysteine, S-propyl-
• 2-amino-3-propylsulfanylpropanoic acid
• S-propylcysteine
• 2-Amino-3-(propylthio)propionic acid
• G68850
• 2-AMINO-3-(PROPYLSULFANYL)PROPANOICACID
• b-methyl-S-ethyl cysteine
• 2-amino-3-(propylthio)propanoic acid
• Propylcysteine #
• SCHEMBL1157636
• WAAGBMYUYFBZIW-UHFFFAOYSA-N
• 2-AMINO-3-(PROPYLSULFANYL)PROPANOIC ACID
• 2-amino-3-propylsulanylpropanoic acid
• 65309-79-7
• AKOS000176316
• DL-Cysteine, S-propyl-
• AKOS026728163
• EN300-58150
• CHEBI:176473
• AB01007412-01

• Inchi： 1S/C6H13NO2S/c1-2-3-10-4-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)
• InChI Key： WAAGBMYUYFBZIW-UHFFFAOYSA-N
• SMILES： S(CCC)CC(C(=O)O)N

Computed Properties

• Exact Mass: 163.06679
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cysteine, S-propyl-

Research Brief on Cysteine, S-propyl- (CAS: 65309-79-7): Recent Advances and Applications

Cysteine, S-propyl- (CAS: 65309-79-7) is a modified amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by the substitution of a propyl group onto the sulfur atom of cysteine, exhibits unique biochemical properties that make it a valuable tool in drug development, protein engineering, and therapeutic applications. Recent studies have explored its potential as a building block for peptide synthesis, a modulator of redox homeostasis, and a precursor for novel bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Cysteine, S-propyl- in enhancing the stability and bioavailability of peptide-based therapeutics. The study demonstrated that the incorporation of this modified amino acid into peptide sequences significantly improved resistance to enzymatic degradation, thereby extending the half-life of therapeutic peptides in vivo. These findings suggest that Cysteine, S-propyl- could be a key component in the design of next-generation peptide drugs.

Another notable advancement was reported in a 2024 paper in ACS Chemical Biology, where scientists utilized Cysteine, S-propyl- as a chemical probe to study protein-protein interactions. The propyl modification provided a hydrophobic handle that facilitated the selective labeling and isolation of target proteins, enabling more precise mapping of interaction networks. This approach has opened new avenues for understanding complex biological pathways and identifying potential drug targets.

From a synthetic chemistry perspective, recent work has focused on optimizing the production and purification of Cysteine, S-propyl- (CAS: 65309-79-7). A 2023 study in Organic Process Research & Development detailed a scalable and cost-effective synthesis route that achieved high yields and purity, addressing previous challenges in large-scale manufacturing. This development is particularly important for industrial applications, where consistent quality and supply are critical.

In the realm of therapeutics, preliminary in vitro and in vivo studies have shown that Cysteine, S-propyl- derivatives exhibit promising antioxidant and anti-inflammatory properties. A 2024 study in Free Radical Biology and Medicine reported that these compounds could effectively scavenge reactive oxygen species and modulate inflammatory cytokine production, suggesting potential applications in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

Looking ahead, researchers are exploring the use of Cysteine, S-propyl- in targeted drug delivery systems. Its unique chemical properties allow for conjugation with various drug molecules and nanoparticles, enabling precise delivery to specific tissues or cells. This approach could enhance therapeutic efficacy while minimizing off-target effects, representing a significant advancement in precision medicine.

In conclusion, recent research on Cysteine, S-propyl- (CAS: 65309-79-7) highlights its versatility and potential across multiple domains of chemical biology and pharmaceutical science. From improving peptide drug stability to enabling novel protein interaction studies and therapeutic applications, this compound continues to demonstrate its value as a powerful tool in biomedical research. Future studies will likely uncover additional applications and further optimize its use in both basic research and clinical settings.